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Introduction
Nidurufin is a polyketide-derived anthraquinone, a class of secondary metabolites known for

their diverse biological activities. It is primarily recognized as a key intermediate in the

biosynthetic pathway of aflatoxins, a group of mycotoxins produced by fungi of the Aspergillus

genus, notably Aspergillus nidulans.[1][2] The structural elucidation and chemical synthesis of

Nidurufin are crucial for understanding the intricate mechanisms of aflatoxin biosynthesis and

for developing potential inhibitors of this pathway to mitigate mycotoxin contamination in

agriculture and food products. This guide provides a comprehensive overview of the chemical

structure, properties, and relevant experimental data for Nidurufin.

Chemical Structure and Properties
Nidurufin is a complex molecule characterized by a fused ring system. Its core is an

anthraquinone structure, which is further elaborated with a dihydrobisfuran moiety. The

stereochemistry of the molecule, particularly at the C-2' hydroxyl group, has been a subject of

significant research as it is critical to its role in the biosynthetic conversion to subsequent

intermediates in the aflatoxin pathway.[1]
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Property Value Reference

Molecular Formula C₂₀H₁₆O₈ [3]

Molecular Mass 384.34 g/mol [3]

CAS Registry Number 28458-23-3 [3]

IUPAC Name

2,6-Epoxy-2H-anthra[2,3-

b]oxocin-8,13-dione, 3,4,5,6-

tetrahydro-5,7,9,11-

tetrahydroxy-2-methyl-,

(2S,5S,6R)-

[3]

InChI

InChI=1S/C20H16O8/c1-20-3-

2-10(22)19(28-20)15-12(27-

20)6-9-14(18(15)26)17(25)13-

8(16(9)24)4-7(21)5-

11(13)23/h4-6,10,19,21-

23,26H,2-

3H2,1H3/t10-,19-,20+/m0/s1

[3]

InChIKey
JJXUKZWOMSARJK-

UUADDVKTSA-N
[3]

Canonical SMILES

O=C1C=2C=C(O)C=C(O)C2C(

=O)C3=C(O)C4=C(OC5(OC4C

(O)CC5)C)C=C13

[3]

Note: Detailed, tabulated NMR and mass spectrometry data for Nidurufin are not readily

available in the public domain literature. The information provided is based on foundational

chemical databases and biosynthetic studies.

Biosynthetic Pathway of Aflatoxin Involving
Nidurufin
Nidurufin is a critical intermediate in the complex biosynthetic pathway of aflatoxins. The

pathway begins with acetate and proceeds through a series of polyketide and anthraquinone

intermediates. Nidurufin is formed from the hydroxylation of averufin. The specific

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17640005/
https://pubmed.ncbi.nlm.nih.gov/17640005/
https://pubmed.ncbi.nlm.nih.gov/17640005/
https://pubmed.ncbi.nlm.nih.gov/17640005/
https://pubmed.ncbi.nlm.nih.gov/17640005/
https://pubmed.ncbi.nlm.nih.gov/17640005/
https://pubmed.ncbi.nlm.nih.gov/17640005/
https://www.benchchem.com/product/b12406747?utm_src=pdf-body
https://www.benchchem.com/product/b12406747?utm_src=pdf-body
https://www.benchchem.com/product/b12406747?utm_src=pdf-body
https://www.benchchem.com/product/b12406747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stereochemistry of Nidurufin is essential for the subsequent enzymatic rearrangement that

leads to the formation of versicolorin A, a precursor to the highly toxic aflatoxins.[1]

Acetate Norsolorinic Acid Averantin Averufin Nidurufin Versiconal Hemiacetal Acetate Versicolorin B Versicolorin A Sterigmatocystin Aflatoxin B1

Click to download full resolution via product page

Figure 1. Simplified biosynthetic pathway of Aflatoxin B1 highlighting the position of Nidurufin.

Experimental Protocols
Detailed experimental protocols for the total synthesis of Nidurufin are described in the

chemical literature. The synthesis is a multi-step process often involving the construction of the

anthraquinone core followed by the stereoselective formation of the dihydrobisfuran ring

system. Due to the complexity and limited availability of detailed public protocols, a generalized

workflow for the synthesis of related precursors is presented below.

General Workflow for the Synthesis of Aflatoxin
Precursors
The synthesis of complex natural products like Nidurufin and its precursors typically involves a

series of strategic chemical transformations. A general workflow is outlined below.
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Starting Materials
(e.g., substituted phenols/quinones)

Construction of Anthraquinone Core
(e.g., Diels-Alder, Friedel-Crafts)

Side Chain Installation
(e.g., Grignard reaction, Wittig reaction)

Functional Group Manipulations
(e.g., protection/deprotection, oxidation/reduction)

Stereoselective Cyclization
(Formation of dihydrobisfuran ring)

Purification
(e.g., chromatography)

Structural Characterization
(NMR, MS, X-ray crystallography)

Target Molecule
(e.g., Nidurufin)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12406747?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2. Generalized workflow for the total synthesis of Nidurufin and related aflatoxin
precursors.

Conclusion
Nidurufin remains a molecule of significant interest to chemists and biologists due to its central

role in the biosynthesis of aflatoxins. While its fundamental chemical properties are well-

documented, further research providing detailed spectroscopic and crystallographic data would

be invaluable to the scientific community. The continued study of Nidurufin and its analogs will

undoubtedly contribute to the development of novel strategies to combat mycotoxin

contamination and may also unveil new avenues for drug discovery based on the

anthraquinone scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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